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Compound of Interest

Compound Name: Sodium metaborate

Cat. No.: B1199293 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the proper use and disposal of sodium metaborate, ensuring a

secure laboratory environment and regulatory compliance.

Personal Protective Equipment (PPE)
When handling sodium metaborate, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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PPE Category Specification

Eye Protection

Safety goggles or glasses with side shields that

meet ANSI Z.87.1 standards or European

Standard EN166 are required.[1][2]

Hand Protection

Waterproof or chemical-resistant gloves are

recommended. For prolonged contact, a glove

with a protection class of 5 or higher is advised.

For brief contact, a class 3 or higher is suitable.

[1][3] Standard work gloves (cotton, canvas, or

leather) may be sufficient in dusty environments.

[4]

Body Protection
A lab coat or protective clothing should be worn

to prevent skin contact.[3][5]

Respiratory Protection

If airborne concentrations are expected to

exceed exposure limits, a NIOSH/MSHA or

European Standard EN 149 approved respirator

should be used.[2][6] A half mask with a particle

filter (EN149:2001) is a recommended option.[5]

Operational Plan for Handling and Disposal
A systematic approach to handling and disposing of sodium metaborate is critical for

laboratory safety. The following step-by-step plan outlines the key procedures.

1. Preparation and Handling:

Ventilation: Always handle sodium metaborate in a well-ventilated area. Use local exhaust

ventilation to minimize the concentration of dust.[3]

Avoid Dust: Implement good housekeeping procedures to prevent the generation and

accumulation of dust.[4]

Personal Hygiene: Wash hands thoroughly after handling the substance.[3] Do not eat, drink,

or smoke in work areas.[4]
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Clothing: Remove any contaminated clothing and protective equipment before entering

eating areas.[7]

2. Storage:

Container: Store sodium metaborate in its original, tightly closed container.[1][2]

Polyethylene or polypropylene containers are also suitable.[1]

Environment: Keep the storage area cool, dry, and well-ventilated, away from incompatible

materials such as strong acids and metals like aluminum, tin, and zinc.[2][4] Dry, indoor

storage is recommended.[4]

3. Spill Management:

Minor Spills: For small spills, immediately clean them up using dry procedures to avoid

generating dust.[1] Vacuum, shovel, or sweep the material and place it in a suitable, labeled

container for disposal.[1][4]

Major Spills: In the event of a larger spill, alert personnel in the area and, if necessary,

emergency responders.[1] Avoid all personal contact, including inhalation, and wear

appropriate protective clothing.[1]

Environmental Precautions: Prevent the spilled material from entering drains or water

bodies.[4][7]

4. Disposal:

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations.[1][3]

Small Quantities: Small amounts of sodium metaborate can often be disposed of in a

landfill.[3]

Containers: Puncture empty containers to prevent reuse before disposal.[1]

Recycling: Where possible, product packaging should be recycled.[4] Unused,

uncontaminated material may also be suitable for recycling.[1]
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Waste Treatment: For larger quantities or specific waste streams, consult with a licensed

disposal company.[8] Dissolving the material with a combustible solvent and burning it in a

chemical incinerator with an afterburner and scrubber is one possible treatment method.[8]

Experimental Workflow: Handling and Disposal of
Sodium Metaborate
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Workflow for Safe Handling and Disposal of Sodium Metaborate

Handling Protocol Storage Spill Response

Disposal Protocol

Preparation:
- Ensure adequate ventilation

- Wear appropriate PPE

Use in Experiment:
- Minimize dust generation

- Follow good housekeeping

Post-Handling:
- Wash hands thoroughly

- Decontaminate work area

Collect Waste Sodium Metaborate

Store in a cool, dry, well-ventilated area
in a tightly sealed container. Accidental Spill

Contain Spill

Clean up using dry methods

Dispose of spill waste
according to regulations

Assess Quantity

Small Quantity:
Dispose in landfill

Small

Large Quantity:
Consult licensed disposal company

Large

Follow all local, state,
and federal regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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